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Compound of Interest

Compound Name: (E)-Naringenin chalcone

Cat. No.: B7765812

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This document provides essential, immediate safety and logistical information for
the handling of (E)-Naringenin chalcone, including operational and disposal plans. The
following procedural guidance is designed to answer specific operational questions and build a
foundation of trust in laboratory safety and chemical handling practices.

Quantitative Data Summary

The following table summarizes the key quantitative data for (E)-Naringenin chalcone.
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Property

Value

Reference

GHS Hazard Statements

H302, H315, H319, H335

[1]

Signal Word Warning [1]
Molecular Formula C15H1205 [2]
Molecular Weight 272.25 g/mol [2]
Appearance Solid powder [1]
Melting Point 173-174°C [2]

Boiling Point (Predicted)

538.7 £50.0 °C

[2]

Solubility

Soluble in methanol, ethanol,

and DMSO.

[2]

Occupational Exposure Limits

(OEL)

Not established.

[3]

Personal Protective Equipment (PPE)

When handling (E)-Naringenin chalcone, the following personal protective equipment is

mandatory to prevent skin contact, eye irritation, and respiratory irritation.[1]

o Eye Protection: Wear chemical safety goggles or a face shield.[2][3]

» Hand Protection: Use chemical-resistant gloves (e.qg., nitrile).[2]

» Respiratory Protection: For operations that may generate dust, a NIOSH-approved N95 or

higher-level respirator is required.[4]

o Skin and Body Protection: Wear a lab coat, long pants, and closed-toe shoes.[3]

Operational Plan for Handling (E)-Naringenin

Chalcone

Follow these step-by-step procedures for the safe handling of (E)-Naringenin chalcone:
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e Preparation:
o Ensure a well-ventilated work area, preferably a chemical fume hood.[1]
o Assemble all necessary equipment and reagents before starting.
o Don the required personal protective equipment.
» Weighing and Aliquoting:
o Handle the solid powder in a location with minimal air currents to avoid generating dust.
o Use a spatula for transferring the powder.
o If creating solutions, add the solid to the solvent slowly to prevent splashing.
o Experimental Procedures:
o Keep containers of (E)-Naringenin chalcone sealed when not in use.[1]
o Avoid direct contact with the skin, eyes, and clothing.[1]

o In case of accidental contact, follow the first aid measures outlined in the Safety Data
Sheet.[1]

o Post-Experiment:
o Clean the work area thoroughly with an appropriate solvent.
o Decontaminate all equipment that came into contact with the chemical.

o Properly label and store any unused (E)-Naringenin chalcone according to the storage
guidelines.[1]

Disposal Plan

All waste containing (E)-Naringenin chalcone must be treated as hazardous waste and
disposed of according to institutional and local regulations.[1]
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e Solid Waste:

o Collect any solid waste, including contaminated consumables (e.g., weigh boats, pipette
tips), in a designated, sealed, and clearly labeled hazardous waste container.

e Liquid Waste:

o Collect all liquid waste containing (E)-Naringenin chalcone in a designated, sealed, and
clearly labeled hazardous waste container.

o Do not pour any waste down the drain.[1]

o Empty Containers:
o Rinse empty containers with a suitable solvent three times.
o Collect the rinsate as hazardous liquid waste.

o Dispose of the rinsed containers as directed by your institution's hazardous waste
management guidelines.
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Caption: Workflow for the safe handling of (E)-Naringenin chalcone.
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Caption: Logical relationship of hazard identification and control measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b7765812#personal-protective-equipment-for-
handling-e-naringenin-chalcone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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